Cas no 1263277-40-2 (2-fluoro-N,6-dimethylbenzene-1-sulfonamide)

• Product Name: 2-fluoro-N,6-dimethylbenzene-1-sulfonamide
• CAS No: 1263277-40-2
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• CID: 6180416
• PubChem ID: 126781475
• Update Time: 2025-10-29

2-fluoro-N,6-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N,6-dimethylbenzene-1-sulfonamide
• 2-FLUORO-N,6-DIMETHYLBENZENESULFONAMIDE
• EN300-1452595
• Z1269175646
• AKOS030717532
• 2-Fluoro-6,N-dimethyl-benZenesulfonamide
• MFCD18426171
• 1263277-40-2

• Inchi： 1S/C8H10FNO2S/c1-6-4-3-5-7(9)8(6)13(11,12)10-2/h3-5,10H,1-2H3
• InChI Key： HOWUIAGRGYKVMD-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1C)F)(NC)(=O)=O

Computed Properties

• Exact Mass: 203.04162790g/mol
• Monoisotopic Mass: 203.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-fluoro-N,6-dimethylbenzene-1-sulfonamide

2-Fluoro-N,6-Dimethylbenzene-1-Sulfonamide (CAS No. 1263277-40-2)

2-Fluoro-N,6-Dimethylbenzene-1-Sulfonamide (CAS No. 1263277-40-2) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which incorporates a sulfonamide group attached to a fluorinated aromatic ring. The presence of the fluorine atom at the 2-position and the dimethyl groups at the N and 6 positions of the benzene ring contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery, particularly due to their ability to modulate enzyme activity and target specific biological pathways. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that fluorinated sulfonamides like 2-fluoro-N,6-dimethylbenzene-1-sulfonamide exhibit promising anti-inflammatory and anti-cancer properties. The fluorine atom in the molecule enhances lipophilicity, which improves bioavailability and pharmacokinetic profiles.

In terms of synthesis, 2-fluoro-N,6-dimethylbenzene-1-sulfonamide can be prepared via a multi-step process involving nucleophilic aromatic substitution and sulfonation reactions. The use of advanced catalytic systems has enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity. This compound is also being explored as a building block for constructing more complex molecules with enhanced functionality.

The application of sulfonamides in agrochemicals has gained traction due to their ability to act as herbicides or fungicides. Studies conducted by agricultural scientists have shown that fluorinated sulfonamides can selectively inhibit plant enzymes without causing significant harm to non-target species. This makes them ideal candidates for developing eco-friendly pesticides.

From a materials science perspective, sulfonamides are being investigated for their potential as high-performance polymers or advanced materials. The incorporation of fluorinated groups into polymer backbones can significantly enhance thermal stability and mechanical properties. Research published in *Macromolecules* has demonstrated that polymers derived from sulfonamide monomers exhibit excellent resistance to high temperatures and oxidative degradation.

In conclusion, 2-fluoro-N,6-dimethylbenzene-1-sulfonamide (CAS No. 1263277-40-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, agrochemical development, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.